(Rac)-3-(2-methyl-cyclopentylamino)-propanoic acid ethyl ester

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: ethyl 3-[(2-methylcyclopentyl)amino]propanoate
• InChI: InChI=1S/C11H21NO2/c1-3-14-11(13)7-8-12-10-6-4-5-9(10)2/h9-10,12H,3-8H2,1-2H3
• InChI Key: MAHDBEPTQNDJFQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCNC1CCCC1C

Description

(Rac)-3-(2-methyl-cyclopentylamino)-propanoic acid ethyl ester is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9.2 g (0.060 mole) of 3-amino-propanoic acid ethyl ester HCl salt and 5.9 g (0.060 mole) of (rac)-2-methyl-cyclopentanone in 300 mL of dichloromethane was added 10.8 g (0.132 mole) of sodium acetate and 19.1 g (0.090 sodium triacetoxyborohydride (19.1 g, 90 mmol). The mixture was stirred at ambient temperature overnight and then quenched by the addition of 100 mL of 10% sodium bicarbonate solution. The aqueous layer was extracted twice with 200 mL of dichloromethane, and the combined dichloromethane layers dried over anhydrous magnesium sulfate. The mixture was filtered, concentrated under reduced pressure, and distilled at 0.0015 mm Hg (bp 70 degrees), to give 9.8 g of (rac)-3-(2-methyl-cyclopentylamino)-propanoic acid ethyl ester.